Cas no 1503861-72-0 (2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol)

• Product Name: 2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol
• CAS No: 1503861-72-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6147689
• PubChem ID: 130859161
• Update Time: 2025-06-29

2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol
• EN300-1776533
• 1503861-72-0

• Inchi： 1S/C8H12N2O/c1-6-5-10-3-2-7(6)8(11)4-9/h2-3,5,8,11H,4,9H2,1H3
• InChI Key： YUDYZWZKUKEOEK-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CN=CC=1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol

Professional Introduction to 2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol (CAS No. 1503861-72-0)

2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol, with the chemical formula C₈H₁₂N₂O, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a pyridine core substituted with a methyl group at the 3-position and an aminoethyl moiety at the 1-position. Its unique structural attributes make it a valuable intermediate in the development of novel therapeutic agents, particularly in the realm of targeted drug design.

The compound's molecular architecture positions it as a potential building block for small-molecule inhibitors and chelating agents. The presence of both an amino group and a hydroxyl group provides multiple sites for chemical modification, enabling the synthesis of complex derivatives with tailored biological activities. Recent advancements in medicinal chemistry have highlighted its utility in generating molecules with enhanced binding affinity and selectivity towards specific biological targets.

In the context of contemporary research, 2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol has been explored for its potential role in modulating enzyme function and receptor interactions. Studies have demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine ring's ability to engage with metal ions further extends its applicability in designing metallo-drugs, which are gaining traction due to their improved pharmacokinetic profiles.

The compound's reactivity also makes it a candidate for developing novel ligands in coordination chemistry. Researchers have leveraged its structural features to create complexes with transition metals, which exhibit catalytic activity in organic transformations. These complexes are particularly relevant in green chemistry initiatives, where sustainable catalytic systems are prioritized over traditional methods.

From a synthetic perspective, CAS No. 1503861-72-0 serves as a versatile scaffold for constructing more intricate molecules. Its compatibility with various functionalization strategies allows chemists to explore diverse chemical spaces, facilitating the discovery of new pharmacophores. The growing interest in fragment-based drug design has further underscored its importance as a key intermediate, enabling rapid assembly of lead compounds through iterative optimization.

The pharmaceutical industry has taken note of these attributes, with several academic and industrial groups investigating its derivatives for therapeutic applications. Preclinical studies have indicated promising results in models of neurological disorders and metabolic diseases, where modulation of protein-protein interactions is crucial. The compound's ability to cross the blood-brain barrier also adds to its appeal as a candidate for central nervous system (CNS) drug development.

Moreover, 2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol has found utility in materials science, particularly in the synthesis of functional polymers and coatings. Its incorporation into polymer backbones enhances material properties such as thermal stability and mechanical strength. This dual applicability across multiple disciplines underscores its versatility and broad industrial relevance.

The synthesis of this compound typically involves multi-step organic reactions, including condensation reactions between methylpyridine derivatives and aminoethyl halides under controlled conditions. Advances in catalytic methods have streamlined these processes, improving yield and purity while reducing environmental impact. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

In summary, 2-amino-1-(3-methylpyridin-4-yl)ethan-1-ol (CAS No. 1503861-72-0) is a multifaceted compound with far-reaching implications in pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity profile make it indispensable for researchers seeking to develop innovative solutions across various scientific domains. As our understanding of molecular interactions deepens, this compound will undoubtedly continue to play a pivotal role in advancing chemical research and industrial applications.